6-cyclopropyl-2-{[1-(9H-purin-6-yl)azetidin-3-yl]methyl}-2,3-dihydropyridazin-3-one

• IUPAC Name: 6-cyclopropyl-2-[[1-(7H-purin-6-yl)azetidin-3-yl]methyl]pyridazin-3-one
• InChI: InChI=1S/C16H17N7O/c24-13-4-3-12(11-1-2-11)21-23(13)7-10-5-22(6-10)16-14-15(18-8-17-14)19-9-20-16/h3-4,8-11H,1-2,5-7H2,(H,17,18,19,20)
• InChI Key: IHFSWAIACHVEKN-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN(C(=O)C=C2)CC3CN(C3)C4=NC=NC5=C4NC=N5
• Molecular Formula: C16H17N7O
• Molecular Weight: 323.35 g/mol
• CAS No.: 2176069-78-4

Description

The compound 6-cyclopropyl-2-{[1-(9H-purin-6-yl)azetidin-3-yl]methyl}-2,3-dihydropyridazin-3-one is a pyridazinone derivative featuring a cyclopropyl substituent at position 6 and a methyl-azetidine group linked to a purine moiety at position 2. Pyridazinones are heterocyclic compounds known for their pharmacological relevance, particularly in kinase inhibition and cardiovascular therapeutics . The unique structural attributes of this compound include:

• Cyclopropyl group: Enhances metabolic stability by reducing oxidative metabolism.
• Azetidine ring: A four-membered nitrogen-containing ring that contributes to conformational rigidity and target binding.

Biological Activity

The compound 6-cyclopropyl-2-{[1-(9H-purin-6-yl)azetidin-3-yl]methyl}-2,3-dihydropyridazin-3-one is a novel small molecule that has garnered attention for its potential biological activities, particularly in the realm of cancer treatment. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, efficacy in various models, and relevant case studies.

Chemical Structure

The compound features a complex structure that includes:

• A cyclopropyl group
• A purine moiety
• An azetidine ring
• A dihydropyridazinone core

This unique combination of structural elements is believed to contribute to its biological activity.

The primary mechanism through which this compound exerts its effects appears to involve the inhibition of phosphatidylinositol 3-kinase (PI3K) pathways, which are crucial in regulating cell growth and survival. Inhibition of these pathways can lead to reduced proliferation and increased apoptosis in cancer cells.

Cytotoxicity and Antitumor Activity

Research has shown that derivatives related to the purine structure exhibit significant cytotoxicity against various cancer cell lines. For example, studies indicate that compounds similar to 6-cyclopropyl-2-{[1-(9H-purin-6-yl)azetidin-3-yl]methyl}-2,3-dihydropyridazin-3-one demonstrate IC50 values ranging from 3 μM to 39 μM , indicating their effectiveness at inducing cell death through apoptosis mechanisms .

In Vivo Studies

In vivo experiments have been conducted to evaluate the antitumor efficacy of this compound. Notably, two derivatives were tested in animal models, showing weak but promising antitumor activity. These findings suggest that while the compound may not be highly potent on its own, it could serve as a valuable component in combination therapies .

Data Table: Summary of Biological Activities

Activity Type	Observed Effect	IC50 Range (μM)
Cytotoxicity	Induction of apoptosis	3 - 39
Antitumor Activity	Weak activity in vivo	N/A
Synergistic Effects	Enhanced activity with fludarabine	N/A

Case Study 1: Combination Therapy

In a study assessing the synergistic effects of 6-cyclopropyl-2-{[1-(9H-purin-6-yl)azetidin-3-yl]methyl}-2,3-dihydropyridazin-3-one with nucleoside analogs like fludarabine, researchers found that co-administration significantly enhanced cytotoxic effects on leukemia cell lines. This suggests potential applications in developing combination therapies for hematological malignancies.

Case Study 2: Prodrug Development

Further investigations led to the synthesis of water-soluble prodrugs derived from this compound. These prodrugs exhibited improved pharmacokinetic profiles and enhanced bioavailability, making them suitable candidates for further clinical development .

Comparison with Similar Compounds

Comparison with Structural Analogs

Key Structural Differences and Implications

The compound is compared to three analogs (Table 1), with variations in substituents impacting physicochemical and pharmacological properties.

Table 1: Structural and Functional Comparison

Compound Name / CAS	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Properties
Target Compound	C₁₈H₁₈N₆O	~334.4	Cyclopropyl, purine-linked azetidine	Likely high hydrogen bonding (purine), moderate lipophilicity (cyclopropyl)
6-Cyclopropyl-2-({1-[6-(trifluoromethyl)pyridine-3-carbonyl]azetidin-3-yl}methyl)-2,3-dihydropyridazin-3-one	C₁₈H₁₇F₃N₄O₂	378.3	Trifluoromethylpyridine-carbonyl azetidine	Increased lipophilicity (CF₃), electron-withdrawing effects may enhance stability
6-Cyclopropyl-2-(2-{[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]amino}ethyl)-2,3-dihydropyridazin-3-one	-	-	Triazolopyridazine-ethylamine	Potential for π-π stacking (triazole), enhanced solubility (amine group)
2-{[1-(Azepane-1-sulfonyl)azetidin-3-yl]methyl}-6-methyl-2,3-dihydropyridazin-3-one	-	-	Azepane-sulfonyl azetidine, methyl	Larger ring (azepane) may reduce solubility but improve hydrophobic interactions

Pharmacological and Physicochemical Properties

• Trifluoromethylpyridine Analog : The CF₃ group increases lipophilicity (LogP ~2.8 estimated) and may enhance blood-brain barrier penetration but reduce aqueous solubility .